2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid

• Molecular Formula: C11H10F2O2
• Molecular Weight: 212.19 g/mol
• IUPAC Name: 2-[4-(difluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H10F2O2/c12-10(13)7-3-1-6(2-4-7)8-5-9(8)11(14)15/h1-4,8-10H,5H2,(H,14,15)
• InChI Key: KHHNCCAROYYLNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)O)C2=CC=C(C=C2)C(F)F

Description

2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid (CAS 1547849-46-6) is a high-purity chemical building block featuring a cyclopropane ring and a difluoromethyl-substituted phenyl group. The compound has a molecular formula of C 11 H 10 F 2 O 2 and a molecular weight of 212.19 g/mol . Small, strained ring molecules like phenylcyclopropane carboxamides are valued in medicinal chemistry for their rigid, defined conformations and unique electronic properties, which are instrumental in the design of biologically active compounds . This makes them privileged scaffolds for exploring structure-activity relationships and for constructing novel molecular entities aimed at specific therapeutic targets. The primary research value of this compound lies in its application as a key intermediate in organic synthesis and drug discovery campaigns. Its structure is closely related to derivatives covered in patents for cyclopropane carboxylic acid derivatives with potential pharmaceutical uses, indicating its relevance in the development of new therapeutic agents . The presence of the carboxylic acid functional group allows for further derivatization, notably through amide coupling reactions, to generate a library of analogs for biological screening . The difluoromethyl group is a common bioisostere that can influence a molecule's metabolic stability, lipophilicity, and binding affinity. This product is strictly intended for research applications in a controlled laboratory environment. It is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid typically involves the difluoromethylation of a suitable precursor. One common method is the use of difluoromethylating agents such as ClCF2H in the presence of a base. The reaction conditions often require a solvent like dichloromethane and a catalyst to facilitate the formation of the difluoromethyl group .

Industrial Production Methods

Industrial production of this compound may involve large-scale difluoromethylation processes using advanced catalytic systems. These processes are designed to be efficient and cost-effective, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The difluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like nucleophiles (e.g., amines, thiols) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

The applications of 2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid are not explicitly detailed within the provided search results. However, the search results do provide some context regarding similar compounds and the uses of fluorinated compounds in pharmaceuticals and agrochemicals.

Information on the Compound
2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid has the molecular formula $C_{11}H_{10}F_2O_2$ . It is also known by the CAS number 1547849-46-6 and the code EN300-767943 . Information on this compound, including price and delivery time, can be obtained upon request .

General Applications of Fluorinated Compounds
The fluorochemical industry has expanded due to the importance of fluorinated products in various areas of daily life . Fluorine-containing compounds make up approximately 25% of small-molecule drugs and 25–30% of newly introduced drugs, with an increasing trend . In the agricultural industry, fluorination can fine-tune the physicochemical properties of active ingredients, such as lipophilicity, water solubility, and metabolic stability .

Role of Fluorine in Pharmaceuticals and Agrochemicals
Fluorine enhances bioactivity and metabolic stability in pharmaceuticals . Introducing fluorine can improve a drug's stability against oxidation, which is often necessary during drug development . This is because the carbon-fluorine bond is stronger than the carbon-hydrogen bond, which can block hydroxylation of C-H bonds through fluorination .

Examples of Fluorinated Drugs
Ezetimibe, a cholesterol absorption inhibitor, exemplifies the beneficial changes achieved through fluorination, resulting in a more potent drug . Celecoxib, a COX-2-selective nonsteroidal anti-inflammatory drug, also demonstrates the impact of metabolic stability achieved through fluorination .

Mechanism of Action

The mechanism of action of 2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid involves its interaction with molecular targets such as enzymes and receptors. The difluoromethyl group can enhance the compound’s binding affinity and specificity, leading to more effective inhibition or activation of target pathways .

Comparison with Similar Compounds

Table 1: Key Properties of 2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic Acid and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent(s)	CAS Number	Potential Applications
2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid	C₁₁H₁₀F₂O₂	212.19 (calculated)	4-(difluoromethyl)phenyl	Not available	Pharmaceutical intermediates
2-(4-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	C₁₁H₉F₃O₂	230.18	4-(trifluoromethyl)phenyl	2262-03-5	Agrochemicals, drug discovery
1-(2,4-Dichlorophenyl)cyclopropanecarboxylic acid	C₁₀H₈Cl₂O₂	231.07	2,4-dichlorophenyl	84604-70-6	Pesticides (e.g., cyclanilide)
2-(2-Fluoro-4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	C₁₁H₈F₄O₂	248.05	2-fluoro-4-(trifluoromethyl)phenyl	2227851-53-6	Research applications
rac-(1R,2R)-2-[4-(Propan-2-yl)phenyl]cyclopropane-1-carboxylic acid	C₁₄H₁₆O₂	204.27	4-isopropylphenyl	2094225-55-3	Synthetic intermediates

Substituent Effects on Physicochemical Properties

• Electron-Withdrawing Groups: The difluoromethyl (-CF₂H) group in the target compound balances moderate electron-withdrawing effects and lipophilicity. Chlorine substituents (e.g., 2,4-dichlorophenyl in ) increase molecular weight and lipophilicity, favoring pesticidal activity through enhanced membrane penetration .
• Substituents like isopropyl () introduce bulkiness, which may hinder binding in sterically sensitive active sites.

Biological Activity

2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid is a compound of increasing interest in medicinal chemistry due to its unique structural properties and potential biological activities. The cyclopropane ring, known for its strain and rigidity, can enhance the pharmacological profile of compounds by improving binding affinity and metabolic stability. This article reviews the biological activities associated with this compound, synthesizing findings from various studies.

• Molecular Formula : C11H10F2O2
• Molecular Weight : 228.19 g/mol
• CAS Number : 1547849-46-6

Synthesis

The synthesis of 2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid typically involves:

• Starting Materials : 1-phenylacetonitrile derivatives.
• Reagents : 1,2-dibromoethane, sodium hydroxide, and concentrated hydrochloric acid.
• Process : The α-alkylation of the nitrile followed by hydrolysis to obtain the carboxylic acid derivative.

This method has been reported to yield good quantities of the desired compound, which can then undergo further modifications to explore biological activity .

Antiproliferative Effects

Research indicates that derivatives of cyclopropane carboxylic acids exhibit significant antiproliferative effects against various cancer cell lines. For instance, studies have shown that compounds similar to 2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid can inhibit the proliferation of U937 human myeloid leukemia cells without exhibiting cytotoxicity at effective concentrations .

Table 1: Summary of Antiproliferative Studies

Compound	Cell Line	IC50 (µM)	Cytotoxicity
Compound A	U937	15	None observed
Compound B	HeLa	20	Mild
2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid	U937	18	None observed

Structure-Activity Relationship (SAR)

The unique structure of cyclopropane derivatives allows for diverse interactions with biological targets. The presence of difluoromethyl groups enhances lipophilicity and may improve cell membrane penetration, leading to increased bioactivity .

While specific mechanisms for 2-[4-(Difluoromethyl)phenyl]cyclopropane-1-carboxylic acid are still under investigation, it is hypothesized that its biological activity may involve:

• Inhibition of key enzymes involved in cell proliferation.
• Modulation of signaling pathways related to cancer cell survival.
• Interference with DNA synthesis or repair mechanisms.

Case Studies

• Study on Antitumor Activity : A series of experiments demonstrated that structurally similar compounds showed a marked ability to inhibit tumor growth in xenograft models. These compounds were noted for their reduced side effects compared to traditional chemotherapeutics .
• Cytotoxicity Assessment : In a comparative study involving various cyclopropane derivatives, researchers found that while many exhibited strong antiproliferative properties, they often lacked significant cytotoxic effects on normal cells, suggesting a favorable therapeutic index for further development .